Cas no 868228-61-9 (2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-ethyl-N-(2-hydroxyethyl)acetamide)

• Product Name: 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-ethyl-N-(2-hydroxyethyl)acetamide
• CAS No: 868228-61-9
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 5969093
• Update Time: 2025-06-08

2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-ethyl-N-(2-hydroxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-ethyl-N-(2-hydroxyethyl)acetamide
• 2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-ethyl-N-(2-hydroxyethyl)acetamide

• Inchi： 1S/C10H15N3O4/c1-2-13(3-4-14)9(16)6-7-5-8(15)12-10(17)11-7/h5,14H,2-4,6H2,1H3,(H2,11,12,15,17)
• InChI Key： WGKWMIIBWIKRAI-UHFFFAOYSA-N
• SMILES： C(N(CC)CCO)(=O)CC1NC(=O)NC(=O)C=1

Additional information on 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-ethyl-N-(2-hydroxyethyl)acetamide

Comprehensive Overview of 2-(2,6-Dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-ethyl-N-(2-hydroxyethyl)acetamide (CAS No. 868228-61-9)

2-(2,6-Dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-ethyl-N-(2-hydroxyethyl)acetamide, with the CAS number 868228-61-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydropyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both amide and hydroxyethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for highly functionalized heterocyclic compounds like 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-ethyl-N-(2-hydroxyethyl)acetamide has surged due to their potential in targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in its role as a building block for designing novel therapeutics, especially in areas such as oncology and neurodegenerative diseases. Its unique structure allows for interactions with biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies.

The synthesis of CAS 868228-61-9 involves multi-step organic reactions, often starting from readily available precursors like uracil derivatives and ethylamine. The incorporation of the hydroxyethyl moiety enhances the compound's solubility in aqueous media, which is a critical factor for drug formulation. This property aligns with the growing trend in the pharmaceutical industry to develop water-soluble drug candidates to improve bioavailability and reduce side effects.

From an SEO perspective, users frequently search for terms such as "tetrahydropyrimidine derivatives uses", "CAS 868228-61-9 supplier", and "N-ethyl-N-(2-hydroxyethyl)acetamide applications". These queries reflect the compound's relevance in both academic and industrial settings. Additionally, the rise of AI-driven drug discovery has increased interest in small molecule libraries, where compounds like 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-ethyl-N-(2-hydroxyethyl)acetamide are cataloged for virtual screening and high-throughput screening (HTS).

Another hot topic linked to this compound is its potential role in epigenetic modulation. Recent studies suggest that tetrahydropyrimidine-based molecules can influence histone deacetylase (HDAC) activity, a key mechanism in gene expression regulation. This aligns with the increasing focus on precision medicine and personalized therapies, where compounds like CAS 868228-61-9 could play a pivotal role.

In summary, 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-ethyl-N-(2-hydroxyethyl)acetamide is a compound of significant scientific and commercial interest. Its structural features and potential applications in drug development and biochemical research make it a subject of ongoing investigation. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of innovative therapeutic solutions.